Cas no 2137693-23-1 (Ethanesulfonamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]-)

• Product Name: Ethanesulfonamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]-
• CAS No: 2137693-23-1
• MF: C₈H₁₈N₂O₄S₂
• MW: 270.369519710541
• CID: 5278953
• Update Time: 2025-06-11

Ethanesulfonamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]-

• Inchi： 1S/C8H18N2O4S2/c1-2-16(13,14)10-4-3-8-7-9-5-6-15(8,11)12/h8-10H,2-7H2,1H3
• InChI Key： JFVACXFFZAVGCP-UHFFFAOYSA-N
• SMILES： C(S(NCCC1S(=O)(=O)CCNC1)(=O)=O)C

Additional information on Ethanesulfonamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]-

Comprehensive Overview of Ethanesulfonamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]- (CAS No. 2137693-23-1)

Ethanesulfonamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]- (CAS No. 2137693-23-1) is a specialized sulfonamide derivative with a unique thiomorpholine backbone. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of the sulfonamide and thiomorpholine moieties makes it a promising candidate for modulating biological targets, particularly in the fields of enzyme inhibition and receptor binding.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]ethanesulfonamide due to its potential role in addressing unmet medical needs. For instance, its structural features align with current trends in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in drug development. This compound's CAS No. 2137693-23-1 is frequently searched in academic and industrial databases, reflecting its growing relevance.

The synthesis and characterization of Ethanesulfonamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]- involve advanced organic chemistry techniques. Its thiomorpholine-1,1-dioxide core contributes to its stability and bioavailability, making it a valuable scaffold for further derivatization. Analysts often explore its physicochemical properties, such as solubility and logP, to assess its drug-likeness. These properties are critical for optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, a key focus area in modern pharmacology.

From a commercial perspective, CAS No. 2137693-23-1 is available through specialized chemical suppliers, catering to research institutions and pharmaceutical companies. Its applications extend beyond therapeutics, with potential uses in agrochemicals and material science. The compound's molecular weight and structural complexity make it a subject of interest in computational chemistry, where molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies are conducted to predict its interactions with biological targets.

Environmental and safety considerations are also paramount when handling Ethanesulfonamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]-. While it is not classified as a hazardous material, proper laboratory practices must be followed to ensure safe usage. Researchers often inquire about its storage conditions and handling protocols, which are essential for maintaining its integrity and preventing degradation. These aspects are frequently discussed in chemical safety forums and research publications.

In conclusion, Ethanesulfonamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]- (CAS No. 2137693-23-1) represents a fascinating area of study in contemporary chemistry and pharmacology. Its unique structure and potential applications align with current scientific trends, making it a compound of interest for both academic and industrial researchers. As the field of drug discovery continues to evolve, this sulfonamide derivative is likely to play a pivotal role in the development of novel therapeutic agents.